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Compound of Interest

Compound Name: Dibutyl ditelluride

Cat. No.: B1597890 Get Quote

CAS Number: 77129-69-2

This technical guide provides an in-depth overview of dibutyl ditelluride, a significant

organotellurium compound. Tailored for researchers, scientists, and professionals in drug

development, this document covers its chemical and physical properties, detailed experimental

protocols, and potential applications, with a focus on data-driven insights and practical

methodologies.

Chemical and Physical Properties
Dibutyl ditelluride is a member of the dialkyl ditelluride family, characterized by a Te-Te bond.

Its properties are summarized in the table below, providing a foundational understanding of its

chemical identity and behavior.
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Property Value Reference

CAS Number 77129-69-2 [1]

Molecular Formula C₈H₁₈Te₂ [1]

Molecular Weight 369.43 g/mol [1]

Boiling Point 93 °C @ 0.5 mmHg [2]

Enthalpy of Vaporization 57.3 ± 1.0 kJ/mol

Appearance
Expected to be a reddish or

dark-colored liquid

Solubility
Expected to be soluble in

common organic solvents

Spectroscopic Data
While specific spectra for dibutyl ditelluride are not widely published, data for analogous

dialkyl ditellurides provide valuable reference points for its characterization.
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Nucleus
Expected Chemical Shift
Range (ppm)

Notes

¹H NMR 1.0 - 3.5

Signals corresponding to the

butyl chain protons are

expected. The protons on the

carbon adjacent to the

tellurium atom will be the most

downfield.

¹³C NMR 10 - 40

Resonances for the four

distinct carbon atoms of the

butyl group are anticipated.

¹²⁵Te NMR ~150 - 500

The chemical shift is sensitive

to the alkyl substituent and the

solvent. For comparison,

diethyl ditelluride has a

reported ¹²⁵Te NMR chemical

shift of approximately 290

ppm.

Experimental Protocols
Synthesis of Dibutyl Ditelluride
A general and efficient method for the synthesis of dialkyl ditellurides involves the reduction of

elemental tellurium followed by reaction with an appropriate alkyl halide.[3]

Reaction Scheme:
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Step 1: Reduction of Tellurium

Step 2: Alkylation

Te (elemental)
Na₂Te₂

DMF, 60 °C

NaBH₄

CH₃(CH₂)₃-Te-Te-(CH₂)₃CH₃

25 °C

2 CH₃(CH₂)₃Br 2 NaBr

Click to download full resolution via product page

Synthesis of Dibutyl Ditelluride.

Materials:

Elemental Tellurium powder

Sodium borohydride (NaBH₄)

Anhydrous N,N-Dimethylformamide (DMF)

1-Bromobutane

Deionized water

Organic solvent for extraction (e.g., hexanes or ethyl acetate)

Brine solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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To a stirred suspension of elemental tellurium (1.0 eq) in anhydrous DMF, add sodium

borohydride (1.0 eq) portion-wise under an inert atmosphere (e.g., nitrogen or argon).

Heat the reaction mixture to 60 °C and stir for 1 hour. The solution should turn a dark

reddish-purple color, indicating the formation of sodium ditelluride (Na₂Te₂).

Cool the mixture to room temperature (25 °C).

Slowly add 1-bromobutane (2.0 eq) to the reaction mixture.

Stir the reaction at room temperature for 3-5 hours, monitoring the progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding deionized water.

Extract the aqueous mixture with an organic solvent (e.g., hexanes or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous magnesium or sodium

sulfate, and filter.

Remove the solvent under reduced pressure to yield crude dibutyl ditelluride.

The product can be further purified by vacuum distillation or column chromatography.

Reactivity and Potential Applications
Dibutyl ditelluride, like other dialkyl ditellurides, is characterized by a relatively weak Te-Te

bond. This bond can be cleaved under various conditions, making it a useful synthon in organic

chemistry.

Antioxidant Activity
Organotellurium compounds, including dialkyl ditellurides, have garnered interest for their

antioxidant properties.[4][5] They are known to act as mimics of the enzyme glutathione

peroxidase (GPx), which plays a crucial role in the detoxification of reactive oxygen species

(ROS) in biological systems. The catalytic cycle involves the oxidation of the tellurium center by

hydroperoxides, followed by reduction with thiols.
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Catalytic Cycle

Dibutyl Ditelluride
(R-Te-Te-R)

Butanetellurenyl Hydroxide
(R-Te-OH)

 + H₂O₂

Alcohol (ROH)

 + R'SH
 - H₂O

Butaneperoxytellurinic Acid
(R-TeOOH)

 + H₂O₂

H₂O

 + R'SH
 - R'S-SR'

R'S-SR' (Disulfide)

Hydrogen Peroxide (H₂O₂)

2 R'SH (Thiols)

Click to download full resolution via product page

Proposed Catalytic Cycle for GPx Mimicry.

This antioxidant potential suggests that dibutyl ditelluride and related compounds could be

investigated for applications in conditions associated with oxidative stress. However, further

research is required to establish the efficacy and safety of dibutyl ditelluride for any

therapeutic use.[6]

Toxicology and Safety
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Organotellurium compounds should be handled with care due to their potential toxicity. While a

specific Safety Data Sheet (SDS) for dibutyl ditelluride is not readily available, general

precautions for this class of compounds should be followed. Related compounds like diphenyl

ditelluride are known to be harmful if swallowed, in contact with skin, or if inhaled.[7][8]

General Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, wash the affected area immediately with plenty of water.

Store in a tightly sealed container in a cool, dry place away from light.

Conclusion
Dibutyl ditelluride is an organotellurium compound with interesting chemical properties and

potential for further investigation, particularly in the realm of antioxidant chemistry. This guide

provides a comprehensive summary of the current knowledge on this compound, offering a

valuable resource for researchers and professionals in the field. Further studies are warranted

to fully elucidate its spectroscopic characteristics, detailed reactivity, and potential applications

in drug development and other areas of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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